Cas no 500902-78-3 (4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one)

• Product Name: 4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one
• CAS No: 500902-78-3
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• CID: 1546252
• PubChem ID: 10261921
• Update Time: 2025-06-08

4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 4-(4-hydroxy-3,5-dimethylphenyl)-, (3E)-
• 4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one
• CS-0274611
• EN300-1827654
• CHEMBL72834
• 500902-78-3

• Inchi： 1S/C12H14O2/c1-8-6-11(5-4-10(3)13)7-9(2)12(8)14/h4-7,14H,1-3H3/b5-4+
• InChI Key： PIVDVDIWHFLDEO-SNAWJCMRSA-N
• SMILES： OC1C(C)=CC(/C=C/C(C)=O)=CC=1C

Computed Properties

• Exact Mass: 190.09942
• Monoisotopic Mass: 190.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Additional information on 4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one

4-(4-Hydroxy-3,5-Dimethylphenyl)But-3-En-2-One: A Comprehensive Overview

4-(4-Hydroxy-3,5-Dimethylphenyl)But-3-en-2-one (CAS No. 500902-78-3) is a compound of significant interest in the fields of organic chemistry and natural product research. This compound, often referred to as 4-hydroxyacetophenone derivative, is characterized by its unique structure, which combines a phenolic group with a ketone moiety. The presence of hydroxyl and methyl substituents on the aromatic ring imparts distinctive chemical and biological properties to this molecule.

The synthesis of 4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess. This has opened new avenues for its application in chiral chemistry and drug discovery.

One of the most notable aspects of this compound is its role in natural product biosynthesis. It has been identified as an intermediate in the biosynthesis of certain polyketides and terpenoids, which are bioactive compounds found in various plants and microorganisms. Understanding its biosynthetic pathway has provided valuable insights into the mechanisms underlying the formation of complex natural products.

Recent studies have also highlighted the potential of 4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one as a precursor for the synthesis of bioactive molecules. For instance, it has been used as a building block in the construction of alkaloids and other nitrogen-containing natural products. Its reactivity under various reaction conditions makes it a versatile starting material for organic synthesis.

In terms of biological activity, this compound exhibits interesting properties that warrant further investigation. It has been shown to possess antioxidant and anti-inflammatory activities, making it a potential candidate for drug development. Additionally, its ability to modulate cellular signaling pathways suggests its role in combating chronic diseases such as cancer and neurodegenerative disorders.

The structural features of 4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one also make it an attractive molecule for material science applications. Its conjugated system allows for electronic properties that could be harnessed in the development of new materials for optoelectronic devices.

In conclusion, 4-(4-hydroxy-3,5-dimethylphenyl)but-3-en-2-one (CAS No. 500902-78-3) is a multifaceted compound with applications spanning organic synthesis, natural product research, and drug discovery. Ongoing research continues to uncover new insights into its chemistry and biology, underscoring its importance in contemporary scientific studies.